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Compound of Interest

Compound Name: Fingolimod

Cat. No.: B1672674 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals who handle Fingolimod. Adherence to these procedures is

critical for ensuring personal safety and minimizing environmental impact.

Essential Personal Protective Equipment (PPE)
When handling Fingolimod, a comprehensive approach to personal protection is necessary.

The following PPE is required to prevent skin and eye contact, inhalation, and ingestion.

Eye and Face Protection: Wear safety glasses with side shields, chemical splash goggles, or

a full face shield as appropriate for the task at hand.[1]

Gloves: Use appropriate chemical-resistant gloves.[2] Dispose of contaminated gloves after

use in accordance with applicable laws and good laboratory practices.[3]

Protective Clothing: A lab coat or other suitable protective clothing is necessary to prevent

skin exposure.[2]

Respiratory Protection: If a risk assessment indicates it is necessary, or when handling the

powder outside of a containment system, use a suitable respirator.[2] For nuisance levels of

dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.[3]
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Operational Plan: Step-by-Step Handling
Procedures
Fingolimod is classified as a hazardous substance, with risks including skin, eye, and

respiratory irritation, potential harm to fertility or an unborn child, and damage to organs

through prolonged exposure.[4][5][6] It is also very toxic to aquatic life.[5][6]

1. Engineering Controls and Preparation:

Whenever possible, handle Fingolimod in a designated laboratory fume hood or other

approved containment system like a biological safety cabinet or ventilated balance

enclosure.[1][2]

Ensure the work area is well-ventilated.[2]

Have an emergency eyewash station and safety shower readily accessible.

Avoid the formation of dust and aerosols.[3]

2. Handling the Compound:

Avoid all direct contact with the material.[1][6]

Do not breathe in dust, fumes, gas, mist, or vapors.[5][6]

After handling, wash hands and other exposed skin thoroughly.[1][3]

Keep the container tightly sealed and properly labeled.[2]

3. Accidental Spill Response:

In case of a spill, avoid generating dust.[1][3]

Wear full PPE as described above.

Sweep or vacuum the spilled material and collect it into a suitable, closed container for

disposal.[1][3]
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Thoroughly clean the spill surface to remove any residual contamination.[1] A sodium

hypochlorite solution can be used for cleaning non-recoverable remainder.[6]

Quantitative Exposure Data
This table summarizes the known occupational exposure limit for Fingolimod Hydrochloride.

Controlling exposure to below this level is critical.

Compound Type Value

Fingolimod Hydrochloride TWA 1.3 micrograms/m³

[1]

Disposal Plan
Proper disposal of Fingolimod and associated waste is crucial to prevent environmental

contamination.

Waste Classification: Fingolimod is considered hazardous waste and is very toxic to aquatic

life with long-lasting effects.[6]

Containment: Dispose of contaminated material, including gloves and labware, in suitable,

closed containers labeled as hazardous waste.[3][4]

Regulations: Do not allow the substance to enter sewers or surface/ground water.[4][5] All

disposal must be done in a safe manner and in accordance with local, state, and national

regulations.[6]

Workflow for Safe Handling and Disposal of
Fingolimod
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase
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Caption: Workflow for the safe handling and disposal of Fingolimod.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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